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Compound of Interest

N-Methyl-2-
Compound Name: (phenyilthio)ethanamine
hydrochloride
CAS No.: 114458-72-9
Cat. No.: B2866283

Get Quote

Introduction & Compound Profile

N-Methyl-2-(phenylthio)ethanamine hydrochloride (Structure: Ph-S-CH2-CH2-NHMe - HCI)
represents a critical structural motif in medicinal chemistry, specifically as a thioether

bioisostere of the phenoxyethylamine class (e.g., early antidepressant scaffolds).
In drug discovery, this compound serves two primary experimental functions:

e Pharmacological Probe: It acts as a ligand to interrogate the structure-activity relationship
(SAR) of Serotonin (SERT) and Norepinephrine (NET) transporters, where the sulfur atom
modulates lipophilicity and hydrogen bond acceptance compared to its oxygen counterpart.

o Metabolic Model: The compound features two distinct metabolic "soft spots"—the thioether
(susceptible to S-oxidation by FMO) and the secondary amine (susceptible to N-
demethylation by CYP450)—making it an ideal substrate for distinguishing Phase | metabolic
pathways.
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Chemical Properties

Property Specification

] N-Methyl-2-(phenylthio)ethan-1-amine
Chemical Name

hydrochloride
Molecular Formula C9H13NS - HCI
Molecular Weight 203.73 g/mol (Salt); 167.27 g/mol (Free Base)
N Water (>50 mM), DMSO (>100 mM), Ethanol
Solubility
(Moderate)
- Hygroscopic; Thioether is prone to oxidation to
Stability ) )
sulfoxide/sulfone upon prolonged air exposure.
-20°C, Desiccated, under Argon/Nitrogen
Storage

atmosphere.

Experimental Protocols
Protocol A: Monoamine Transporter (SERT/NET)
Radioligand Binding Assay

Objective: To determine the binding affinity (
) of N-Methyl-2-(phenylthio)ethanamine for the serotonin and norepinephrine transporters.

Mechanism: This assay relies on the competitive displacement of a high-affinity radioligand
(e.g.,

-Paroxetine for SERT) by the test compound. The sulfur atom in the linker region often alters
the binding pose within the S1 pocket of the transporter.

Materials

e Source Tissue: Rat cortical membranes (for SERT) or hypothalamic membranes (for NET).
Alternatively, HEK293 cells stably expressing hSERT/hNET.

» Radioligand:
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-Paroxetine (SERT,
nM) or

-Nisoxetine (NET,
nM).

o Assay Buffer: 50 mM Tris-HCI, 120 mM NaCl, 5 mM KCI, pH 7.4.

e Nonspecific Binding (NSB) Control: Fluoxetine (10 uM) or Desipramine (10 uM).

Workflow Diagram

Membrane Preparation Add Ligand + Test Cmpd

Terminator: Ice-cold Buffer  [SSCERRRSIET Add Cocktail Scintillation Counting Calculate Ki
lgl (GF/B Filters + PEI) (LSC)

(Rat Cortex/HEK293) (60 min @ 25°C)

Click to download full resolution via product page

Figure 1: Workflow for competitive radioligand binding assay.

Step-by-Step Methodology

 Membrane Preparation: Homogenize tissue in ice-cold Assay Buffer. Centrifuge at 40,000 x g
for 20 min. Resuspend pellet to a final protein concentration of 0.5-1.0 mg/mL.

e Plate Setup: Use 96-well polypropylene plates.
o Total Binding: 25 pL Buffer + 25 pL Radioligand + 150 pL Membranes.
o NSB: 25 uL Blocker (10 uM) + 25 uL Radioligand + 150 pL Membranes.

o Test: 25 pL N-Methyl-2-(phenylthio)ethanamine (10 concentrations, 0.1 nM — 10 uM) + 25
puL Radioligand + 150 yuL Membranes.

 Incubation: Incubate plates for 60 minutes at 25°C (Room Temp) to reach equilibrium.

o Harvesting: Pre-soak GF/B glass fiber filters in 0.5% Polyethyleneimine (PEI) for 2 hours to
reduce ligand binding to the filter. Rapidly filter the reaction mix using a cell harvester. Wash
3x with ice-cold buffer.
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o Detection: Transfer filters to scintillation vials, add 5 mL cocktail, and count for 1 min/vial.

e Analysis: Plot % Specific Binding vs. Log[Concentration]. Fit to a one-site competition model
to derive

. Calculate

using the Cheng-Prusoff equation:

Protocol B: Metabolic Stability & Pathway Profiling (FMO
vs. CYP)

Objective: To differentiate the metabolic clearance driven by S-oxidation (FMO-mediated)
versus N-demethylation (CYP-mediated).

Mechanism:

 FMO (Flavin-containing Monooxygenase): Preferentially attacks the nucleophilic sulfur,
converting the thioether to a Sulfoxide (

).

o CYP (Cytochrome P450): Preferentially attacks the N-methyl group, leading to N-
demethylation (

Materials

e Enzyme Source: Human Liver Microsomes (HLM) or Recombinant FMO3 / CYP2D6
supersomes.

o Cofactor: NADPH Regenerating System (Glucose-6-phosphate, G6PDH, NADP+).
¢ Quench Solution: Acetonitrile containing Internal Standard (e.g., Tolbutamide).

e Analysis: LC-MS/MS (Triple Quadrupole).

Metabolic Pathway Diagram
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Figure 2: Divergent metabolic pathways for thioether-amine scaffolds.

Step-by-Step Methodology

¢ Pre-Incubation: Thaw microsomes on ice. Dilute to 0.5 mg/mL protein in 200 mM Phosphate
Buffer (pH 7.4). Pre-incubate 5 min at 37°C.

¢ Reaction Initiation: Add Test Compound (1 uM final) and NADPH (1 mM final). Total volume:
200 pL.

o Control A: Heat-inactivated microsomes (Negative Control).
o Control B: Without NADPH (Stability Control).
e Time Course: Sample 30 pL aliquots at
min.
¢ Quenching: Dispense aliquot into 120 L ice-cold Acetonitrile (with 1S). Vortex vigorously.

¢ Clarification: Centrifuge at 3,000 x g for 10 min at 4°C.
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e LC-MS/MS Analysis: Inject supernatant. Monitor MRM transitions:

o Parent:

Fragment (e.g., 137).

o Sulfoxide (+16 Da):

o Desmethyl (-14 Da):

o Calculation: Calculate Intrinsic Clearance (

) based on the depletion half-life (

).

Data Interpretation & Troubleshooting

Expected Results

Assay Parameter

Expected Outcome /
Interpretation

Binding (SERT)

Typically lower affinity than the
ether analog (Fluoxetine-like).
The S-atom is larger and less
electronegative, altering the H-
bond network in the binding

pocket.

Metabolic Stability

Short half-life (< 15 min) in
HLM due to dual clearance

pathways.

Metabolite Ratio S-Ox / N-dealk

High ratio indicates FMO
dominance. Low ratio indicates

CYP dominance.
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Troubleshooting Guide

Issue: High Background Oxidation.
o Cause: The thioether is sensitive to air oxidation.

o Solution: Prepare stock solutions in degassed DMSO and store under argon. Add
antioxidant (e.g., Ascorbic Acid) to the buffer only if it does not interfere with the assay.

Issue: Poor Solubility in Assay Buffer.
o Cause: The HCI salt is soluble, but the free base may precipitate at pH > 8.

o Solution: Keep DMSO concentration < 1% and ensure buffer pH is strictly 7.4.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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